Cas no 2171856-31-6 (1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid
• CAS No: 2171856-31-6
• MF: C₃₁H₃₃N₃O₅
• MW: 527.61082816124
• CID: 6493686
• PubChem ID: 165584459
• Update Time: 2025-05-20

1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid
• EN300-1526785
• 2171856-31-6
• 1-benzyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C31H33N3O5/c35-28(33-31(29(36)37)16-18-34(21-31)19-22-9-2-1-3-10-22)15-8-17-32-30(38)39-20-27-25-13-6-4-11-23(25)24-12-5-7-14-26(24)27/h1-7,9-14,27H,8,15-21H2,(H,32,38)(H,33,35)(H,36,37)
• InChI Key： QJYSTUXXGYSMNU-UHFFFAOYSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 527.24202116g/mol
• Monoisotopic Mass: 527.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid (CAS No. 2171856-31-6)

The compound 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid (CAS No. 2171856-31-6) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its intricate structure, featuring a pyrrolidine core, a benzyl group, and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in facilitating efficient solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the most notable features of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid is its compatibility with Fmoc-based peptide synthesis. The Fmoc group is a cornerstone in modern peptide chemistry, offering orthogonal protection for amino acids during synthesis. This compound’s unique structure allows for precise control over peptide chain elongation, making it indispensable for researchers working on GPCR-targeting peptides, anticancer agents, and antimicrobial peptides. With the growing demand for personalized medicine and targeted therapies, the relevance of such advanced intermediates continues to rise.

In addition to its synthetic utility, CAS No. 2171856-31-6 has garnered attention for its potential in drug delivery systems. The pyrrolidine moiety enhances the compound’s bioavailability, while the benzyl and Fmoc groups contribute to its stability under physiological conditions. These properties align with current trends in nanomedicine and bioconjugation, where researchers seek to improve the efficacy of therapeutic agents. As the pharmaceutical industry shifts toward precision medicine, compounds like this are pivotal in developing next-generation treatments.

The synthesis and application of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid also intersect with cutting-edge topics such as artificial intelligence (AI) in drug discovery. Computational tools are now being used to predict optimal synthetic routes and evaluate the compound’s interactions with biological targets. This synergy between wet-lab chemistry and in silico modeling exemplifies the modernization of chemical research. Furthermore, the compound’s role in peptide-based vaccines and immune modulators highlights its versatility in addressing global health challenges.

From a commercial perspective, CAS No. 2171856-31-6 is part of a growing market for high-purity peptide intermediates. Suppliers and manufacturers are investing in scalable production methods to meet the demands of academic and industrial researchers. Quality control, including HPLC purification and mass spectrometry verification, ensures that the compound meets stringent standards for use in GMP-compliant environments. As the biotechnology sector expands, the need for reliable and well-characterized building blocks like this compound will only increase.

In conclusion, 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug development, underscore its importance in advancing science and medicine. As researchers continue to explore its potential, this compound will undoubtedly play a key role in shaping the future of therapeutic innovation.